Cas no 89880-56-8 (Thianthrene, 2-nitro-)
Thianthrene, 2-nitro- structure
Product Name:Thianthrene, 2-nitro-
CAS No:89880-56-8
MF:C12H7NO2S2
MW:261.31948018074
CID:585975
PubChem ID:13215775
Update Time:2025-04-19
Thianthrene, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Thianthrene, 2-nitro-
- 2-nitrothianthrene
- SCHEMBL9698852
- 89880-56-8
- DTXSID50528880
-
- Inchi: 1S/C12H7NO2S2/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
- InChI Key: NAINMSQQJXGAKU-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2SC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 260.99182081g/mol
- Monoisotopic Mass: 260.99182081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 96.4Ų
Thianthrene, 2-nitro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
89880-56-8 (Thianthrene, 2-nitro-) Related Products
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